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Compound of Interest

Compound Name: Diloxanide

Cat. No.: B1670642

Essential Safety and Handling Guide for Diloxanide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Diloxanide. Adherence to these procedures is vital
for ensuring personal safety and maintaining a secure laboratory environment.

Diloxanide, an antiprotozoal agent, requires careful handling due to its potential health
hazards. The following procedural guidance outlines the necessary personal protective
equipment (PPE), emergency protocols, and disposal plans.

Hazard Identification

Diloxanide furoate is classified as harmful if swallowed.[1] It may cause irritation upon contact
with the skin, eyes, or respiratory tract.[2] In case of fire, it may emit irritant fumes.[1]
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Protocol

To minimize exposure risk, the following personal protective equipment must be worn when
handling Diloxanide.
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Protection Type Specific Recommendations Rationale

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
Eye/Face Protection CFR 1910.133 or European
Standard EN166.[3] Safety

goggles with side-shields are

Protects eyes from dust,

splashes, and vapors.[2]

recommended.[1] A face shield
may be necessary for splash

protection.

Gloves: Wear chemical-
impermeable gloves.[2]

Clothing: Wear appropriate ) )
Prevents direct skin contact

Skin Protection protective clothing to prevent ] ]
with the chemical.[2][3]

skin exposure.[3] Impervious
clothing is recommended.[1] A

lab coat should be worn.

Use a suitable respirator.[1]
For tasks that may generate
dust or aerosols, a o )
) ) Avoids inhalation of dust and
Respiratory Protection NIOSH/MSHA-approved
) ) aerosols.[1][2]
respirator is necessary.[3]
Ensure the respirator has an

appropriate filter type.

Quantitative Data Summary

The following table summarizes key quantitative data for Diloxanide furoate.
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Property Value Source
Molecular Formula C14H11CI2NO4 [1112]
Molecular Weight 328.15 g/mol [1][2]
Melting Point 111-114°C [1]
Boiling Point 438.4°C at 760 mmHg [1]
Occupational Exposure Limits No data available [1][3]

Operational and Disposal Plans
Safe Handling Procedures

» Ventilation: Handle Diloxanide in a well-ventilated place, preferably in a chemical fume
hood.[1][2]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][3]
o Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[1][2]

o Hygiene: Wash hands thoroughly after handling.[1][2][3] Do not eat, drink, or smoke in the
work area.[1][2]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

o Recommended storage temperatures for the powder form are -20°C for up to 3 years and
4°C for up to 2 years.[1]

o Store away from direct sunlight, heat, and sources of ignition.[1]

Emergency Protocols

In the event of an emergency, follow these procedures immediately.

e Spill or Leak:
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o Evacuate personnel to a safe area.[1][2]

o Ensure adequate ventilation.[1][2]

o Wear full personal protective equipment, including a respirator.[1]

o Prevent further leakage if it is safe to do so0.[2]

o Absorb spills with an inert material (e.g., diatomite, universal binders).[1]
o Collect the material in a suitable, closed container for disposal.[2]

o Decontaminate the spill area with alcohol.[1]

o First Aid Measures:

o Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[2][4]

o Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with
soap and plenty of water for at least 15 minutes.[2][3] If irritation persists, consult a doctor.

[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[2][3] Seek medical attention.[2][3]

o Ingestion: Rinse the mouth with water.[2][3] Do not induce vomiting.[2] Never give
anything by mouth to an unconscious person.[2] Call a physician or Poison Control Center
immediately.[2]

» Fire Fighting:

o Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water
spray.[1][2]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[1][2]
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Disposal Plan

Dispose of Diloxanide and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[2][3]
o Waste Material: Dispose of contents and container to an approved waste disposal plant.[3]

o Contaminated Packaging: Treat as hazardous waste and dispose of accordingly.

Visual Workflow and Relationship Diagrams
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Preparation

Don Appropriate PPE

Work in a well-ventilated area

Weigh/handle Diloxanide

Avoid dust/aerosol formation

Clean work area

Dispose of waste properly
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Caption: Workflow for handling Diloxanide.
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Caption: Emergency response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1670642?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670642?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. file.medchemexpress.com [file.medchemexpress.com]
e 2. chemicalbook.com [chemicalbook.com]

3. fishersci.com [fishersci.com]

e 4. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Diloxanide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670642#personal-protective-equipment-for-
handling-diloxanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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